3,5-dichloro-N,4-dimethyl-N-[(4-methyl-1H-imidazol-2-yl)methyl]benzamide

• IUPAC Name: 3,5-dichloro-N,4-dimethyl-N-[(5-methyl-1H-imidazol-2-yl)methyl]benzamide
• InChI: InChI=1S/C14H15Cl2N3O/c1-8-6-17-13(18-8)7-19(3)14(20)10-4-11(15)9(2)12(16)5-10/h4-6H,7H2,1-3H3,(H,17,18)
• InChI Key: ZIZADDKIKYXQAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N1)CN(C)C(=O)C2=CC(=C(C(=C2)Cl)C)Cl
• Molecular Formula: C14H15Cl2N3O
• Molecular Weight: 312.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 3,5-dichloro-N,4-dimethyl-N-[(4-methyl-1H-imidazol-2-yl)methyl]benzamide involves intricate procedures aimed at creating substances with specific chemical and biological activities. For instance, the synthesis and evaluation of certain C7-C7, C7-N3, and N3-N3 dimers of 1-chloromethyl-5-hydroxy-1,2-dihydro-3H-benzo[e]indole with pyrrole and imidazole polyamides have shown preliminary anti-cancer activities (Kumar & Lown, 2003). Another study described the synthesis of N-substituted imidazolylbenzamides, indicating the importance of the 1H-imidazol-1-yl moiety in producing selective class III electrophysiological activity (Morgan et al., 1990).

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the compound's potential interactions and activities. For example, the guanidine derivative N-{(7-(4,5-dihydro-1H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-ylidene)aminomethylene}benzamide showcases complex molecular interactions, confirmed through various spectroscopic methods (Balewski & Kornicka, 2021).

Chemical Reactions and Properties

The chemical reactions and properties of compounds containing imidazole and benzamide groups have been extensively studied. These compounds often exhibit significant biological activities, including anticancer and electrophysiological properties. For example, synthesis efforts have led to compounds with potent anticancer activities upon evaluation by the National Cancer Institute (NCI) (Gabriele et al., 2006).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are essential for their potential application in pharmaceuticals and materials science. Research into similar compounds has provided insights into their solid-state structures and stability, contributing to a better understanding of how these properties can be optimized for specific applications (Saeed et al., 2020).

Chemical Properties Analysis

The chemical properties, such as reactivity with other substances, potential for chemical modifications, and mechanisms of action, are vital for developing new compounds with desired effects. Studies on the synthesis, characterization, and biological evaluation of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides have shed light on their potential biological applications and interactions with biological targets (Saeed et al., 2015).